Disperse red 125

Specification

• CAS No.: 12236-20-3
• Molecular Formula: C2H3D2NO2
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Molecular Characteristics

Disperse Red 125 possesses a unique molecular structure that contributes to its dyeing properties and performance characteristics. The available literature indicates a connection between Disperse Red 125 and N-cyanoethyl-N-benzoyloxy ethylaniline as an upstream raw material in its synthesis pathway. This relationship provides insight into the structural components that likely comprise the final dye molecule.

Like other disperse dyes, Disperse Red 125 likely contains an azo (-N=N-) chromophore group, which is responsible for its red coloration. This structural feature is common among red disperse dyes and contributes significantly to their light absorption properties and resulting color intensity.

Physical Properties

As with most disperse dyes, Disperse Red 125 typically appears as a fine powder with deep red coloration. The physical properties of disperse dyes significantly influence their application performance, particularly regarding dispersion stability and dye uptake during the dyeing process.

Applications and Industrial Uses

Textile Dyeing Applications

Disperse Red 125, like other disperse dyes, serves primarily in the coloration of synthetic textile fibers. These dyes are specifically formulated to penetrate and color hydrophobic fibers that cannot be effectively dyed with water-soluble dyes. Based on the application patterns of similar disperse red dyes, Disperse Red 125 is likely employed in the following applications:

• Polyester fiber dyeing, which represents the primary application for most disperse dyes

• Coloration of polyester blended fabrics

• High-temperature dyeing processes that facilitate dye penetration into synthetic fibers

• Potential applications in supercritical carbon dioxide dyeing (SDD) systems, which represent an environmentally friendly alternative to traditional water-based dyeing methods

Dyeing Technologies

The application of Disperse Red 125 typically involves specialized dyeing technologies designed for disperse dyes. Based on research findings for similar disperse red compounds, these methods likely include:

• High-temperature dyeing: Performed at approximately 130-140°C to enhance dye penetration into synthetic fibers

• Pressure dyeing: Utilizing increased pressure to improve dye uptake and color fastness

• Supercritical carbon dioxide dyeing: An eco-friendly alternative that reduces water consumption and eliminates wastewater discharge

Performance Characteristics

Colorfastness Properties

Disperse dyes are evaluated based on their fastness properties, which determine their resistance to various environmental factors and treatments. Although specific data for Disperse Red 125 is limited, the performance characteristics of similar disperse red dyes provide insight into its likely performance profile.

Based on comparative analysis with related compounds, Disperse Red 125 likely exhibits the following fastness properties:

Performance Parameter	Expected Rating (1-5 scale)
Light Fastness	4-5
Washing Fastness	4-5
Perspiration Fastness	4-5
Ironing Fastness	4
Friction Fastness (Dry)	4
Friction Fastness (Wet)	4-5

These ratings indicate good to excellent performance across various durability parameters, making Disperse Red 125 suitable for applications requiring color stability under diverse conditions.

Fiber Affinity

The effectiveness of disperse dyes depends significantly on their affinity for specific fiber types. Research on disperse red dyes suggests that Disperse Red 125 likely demonstrates optimal performance with polyester fibers, while maintaining acceptable coloration properties with other synthetic fibers. The following table presents the expected affinity profile:

Fiber Type	Expected Affinity Rating (1-5 scale)
Polyester	5
Nylon	4-5
Acrylic	5
Cellulose Acetate	4-5
Cotton	4-5
Wool	4-5

This affinity profile indicates versatility across multiple fiber types, with particularly strong performance on polyester and acrylic fibers.

Research Developments and Future Directions

Ongoing research in disperse dye technology continues to advance understanding of structure-property relationships and application optimization. For dyes like Disperse Red 125, research focuses on:

• Optimization of side chain structures to enhance dyeing performance and color fastness

• Development of environmentally friendly application methods, particularly waterless dyeing technologies

• Improvement of dye stability and resistance to degradation under diverse environmental conditions

• Exploration of bacterial degradation pathways for environmental remediation

Recent studies investigating the influence of side chain position and length on disperse red azo dye performance demonstrate how structural modifications can significantly impact absorption properties and colorfastness characteristics. These findings suggest potential optimization pathways for enhancing the performance of dyes like Disperse Red 125 in specific applications.

Comparison with Related Disperse Dyes

Disperse Red 125 belongs to a family of related disperse red dyes, including Disperse Red 126, Disperse Red 127, Disperse Red 128, and others. These compounds share structural similarities but exhibit distinct performance characteristics based on specific molecular modifications.

The table below compares key properties of Disperse Red 125 with related compounds:

Property	Disperse Red 125	Disperse Red 126	Disperse Red 128
CAS Number	12236-20-3	12236-21-4	12236-22-5
Primary Application	Polyester dyeing	Polyester dyeing	Polyester dyeing
Preparation Method	Likely diazo coupling	Diazo coupling with 2-Amino-5-nitrophenol and 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline	Diazo coupling with 2-Chloro-4-nitrobenzenamine and N,N-bis(2-hydroxyethyl)-3-methylbenzenamine
Color Characteristics	Deep red	Red	Dark red
Washing Fastness	Likely 4-5	5	5
Light Fastness	Likely 4-5	5	5-6

This comparison illustrates how specific structural modifications influence performance characteristics, enabling selection of the most appropriate dye for particular application requirements.